Cas no 1038358-33-6 (1-(5-bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(5-bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-amine
• CAS No: 1038358-33-6
• MF: C₉H₉BrF₃NO
• MW: 284.073072195053
• MDL: MFCD07384640
• CID: 5596847
• PubChem ID: 43149003
• Update Time: 2025-10-12

1-(5-bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-amine
• Benzenemethanamine, 5-bromo-2-methoxy-α-(trifluoromethyl)-
• 1038358-33-6
• AKOS009281661
• CS-0306303
• Y13718
• EN300-1930619

• MDL： MFCD07384640
• Inchi： 1S/C9H9BrF3NO/c1-15-7-3-2-5(10)4-6(7)8(14)9(11,12)13/h2-4,8H,14H2,1H3
• InChI Key： SKTILAOHOZATIA-UHFFFAOYSA-N
• SMILES： C(C1=CC(Br)=CC=C1OC)(N)C(F)(F)F

Computed Properties

• Exact Mass: 282.98196g/mol
• Monoisotopic Mass: 282.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(5-bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-amine

Comprehensive Overview of 1-(5-Bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-amine (CAS No. 1038358-33-6)

1-(5-Bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-amine (CAS No. 1038358-33-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a brominated aromatic ring with a trifluoroethylamine moiety, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds in modern therapeutics. The presence of both bromo and methoxy substituents enhances its reactivity, enabling diverse chemical transformations.

In recent years, the compound has been explored for its role in kinase inhibitor development, a hot topic in oncology research. Kinase inhibitors are pivotal in targeted cancer therapies, and the trifluoroethylamine group in this compound may contribute to improved binding affinity and metabolic stability. Additionally, its 5-bromo-2-methoxyphenyl scaffold aligns with the growing trend of halogenated aromatics in medicinal chemistry, which are known for their ability to modulate drug-receptor interactions. This dual functionality positions CAS No. 1038358-33-6 as a versatile building block for high-value pharmaceuticals.

The synthesis of 1-(5-Bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-amine typically involves multi-step organic reactions, including Pd-catalyzed cross-coupling and reductive amination. These methods are widely discussed in academic and industrial settings, as they align with the push for sustainable chemistry and atom economy. The compound's CAS No. 1038358-33-6 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in patent applications and R&D projects. Its stability under various conditions also makes it suitable for high-throughput screening assays.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals, where fluorinated amines are increasingly used to enhance pesticide efficacy and environmental persistence. The bromo substituent further allows for derivatization, enabling the creation of libraries for structure-activity relationship (SAR) studies. As the industry shifts toward green chemistry, researchers are also investigating eco-friendly synthetic routes for this molecule, addressing concerns about waste reduction and energy efficiency.

From a commercial perspective, CAS No. 1038358-33-6 is available through specialized chemical suppliers, often listed under its IUPAC name or as a building block for drug discovery. Its pricing and availability are influenced by the demand for custom synthesis services, a sector experiencing rapid growth due to the expansion of biotech startups and contract research organizations (CROs). Analytical data, including NMR and HPLC profiles, are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP).

In summary, 1-(5-Bromo-2-methoxyphenyl)-2,2,2-trifluoroethan-1-amine represents a convergence of medicinal chemistry, material science, and process optimization. Its multifaceted applications and alignment with industry trends underscore its importance in modern research. As interest in fluorine-containing compounds and halogenated intermediates continues to rise, this compound is poised to remain a key player in innovation-driven sectors.